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Compound of Interest

Compound Name: 3-Aminopyrrolidin-2-one

Cat. No.: B1279418 Get Quote

Essential Safety and Handling Guide for 3-
Aminopyrrolidin-2-one
Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Aminopyrrolidin-2-one. The information is compiled to ensure

the safety of laboratory personnel and to promote best practices in chemical handling.

Disclaimer: A comprehensive Safety Data Sheet (SDS) with specific quantitative data and

hazard pictograms for 3-Aminopyrrolidin-2-one (CAS No. 856175-87-6) is not fully available.

The hazard information presented here is largely based on the GHS classification of a closely

related stereoisomer, (3S)-3-aminopyrrolidin-2-one, and general data for pyrrolidinone

derivatives. Users are strongly advised to conduct a site-specific risk assessment before

handling this chemical.

Immediate Safety and Hazard Information
Based on available data for closely related compounds, 3-Aminopyrrolidin-2-one should be

handled with caution. The primary hazards are anticipated to be:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]
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Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]

Emergency First Aid:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical advice if

irritation persists.[2]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and consult a doctor.[3][4]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[2]

Personal Protective Equipment (PPE)
A site-specific risk assessment is crucial to determine the full extent of necessary PPE.

However, the following provides a baseline for handling 3-Aminopyrrolidin-2-one.
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PPE Category Item and Specifications Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

To prevent inhalation of dust or

aerosols.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.

Body Protection Laboratory coat, long-sleeved.
To protect skin and clothing

from contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

and airborne particles.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Verify that an eyewash station and safety shower are readily accessible.

Put on all required Personal Protective Equipment (PPE) as detailed above.

Handling:

Avoid the formation of dust and aerosols.

Weigh and transfer the chemical within a fume hood.

Use dedicated and clean equipment.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.

Post-Handling:
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Wash hands thoroughly with soap and water after handling.

Clean the work area and any equipment used.

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste containing 3-Aminopyrrolidin-2-one must be treated as hazardous waste.

Waste Collection:

Collect all waste (solid and liquid) in a designated, clearly labeled, and leak-proof

hazardous waste container.

The label should include "Hazardous Waste," the full chemical name, and any known

hazard symbols.

Waste Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Final Disposal:

Dispose of the hazardous waste through a licensed environmental waste management

company.

Do not dispose of this chemical down the drain or in regular trash.[5]

Contaminated packaging should also be treated as hazardous waste.

Visual Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of 3-Aminopyrrolidin-2-one
from preparation to disposal.
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Safe Handling Workflow for 3-Aminopyrrolidin-2-one

1. Preparation

Don PPE
Prepare Workspace

(Fume Hood, Safety Equipment)

2. Handling

Weigh & Transfer in Hood Avoid Contact & Dust

3. Post-Handling

Clean Workspace & Equipment Wash Hands

4. Disposal

Collect in Labeled
Hazardous Waste Container

Store Waste Safely

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for handling 3-Aminopyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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